Cas no 879362-72-8 (methyl 1-cyclopropyl-5-hydroxy-2-methyl-1H-indole-3-carboxylate)

• Product Name: methyl 1-cyclopropyl-5-hydroxy-2-methyl-1H-indole-3-carboxylate
• CAS No: 879362-72-8
• MF: C₁₄H₁₅NO₃
• MW: 245.273803949356
• MDL: MFCD08262836
• CID: 3109169
• PubChem ID: 9504095
• Update Time: 2025-05-21

methyl 1-cyclopropyl-5-hydroxy-2-methyl-1H-indole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-cyclopropyl-5-hydroxy-2-methyl-1H-indole-3-carboxylate
• AKOS009092739
• methyl1-cyclopropyl-5-hydroxy-2-methyl-1H-indole-3-carboxylate
• G58327
• CS-0242044
• EKB36272
• 879362-72-8
• Z188745076
• methyl 1-cyclopropyl-5-hydroxy-2-methylindole-3-carboxylate
• EN300-24361

• MDL： MFCD08262836
• Inchi： 1S/C14H15NO3/c1-8-13(14(17)18-2)11-7-10(16)5-6-12(11)15(8)9-3-4-9/h5-7,9,16H,3-4H2,1-2H3
• InChI Key： FPLKUWNSSOMXKP-UHFFFAOYSA-N
• SMILES： O(C)C(C1C2C=C(C=CC=2N(C=1C)C1CC1)O)=O

Computed Properties

• Exact Mass: 245.10519334Da
• Monoisotopic Mass: 245.10519334Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 51.5Ų

Additional information on methyl 1-cyclopropyl-5-hydroxy-2-methyl-1H-indole-3-carboxylate

Recent Advances in the Study of Methyl 1-cyclopropyl-5-hydroxy-2-methyl-1H-indole-3-carboxylate (CAS: 879362-72-8)

Methyl 1-cyclopropyl-5-hydroxy-2-methyl-1H-indole-3-carboxylate (CAS: 879362-72-8) is a synthetic indole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds, particularly those targeting inflammatory and oncogenic pathways. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug development.

The compound's unique structural features, including the cyclopropyl and hydroxyl substituents, contribute to its reactivity and interaction with biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of novel COX-2 inhibitors, which showed promising anti-inflammatory activity in preclinical models. The study utilized a combination of computational docking and in vitro assays to elucidate the compound's mechanism of action, revealing its ability to modulate prostaglandin synthesis.

Further research has investigated the compound's potential in oncology. A recent paper in Bioorganic & Medicinal Chemistry Letters reported that derivatives of methyl 1-cyclopropyl-5-hydroxy-2-methyl-1H-indole-3-carboxylate exhibited selective cytotoxicity against certain cancer cell lines, particularly those with upregulated STAT3 signaling. The study highlighted the compound's ability to induce apoptosis via the mitochondrial pathway, suggesting its utility as a scaffold for developing targeted anticancer agents.

In addition to its therapeutic potential, the compound has also been studied for its pharmacokinetic properties. A 2024 pharmacokinetic profiling study published in Drug Metabolism and Disposition revealed that the compound has favorable absorption and distribution characteristics, with moderate plasma protein binding and minimal hepatic metabolism. These findings support its further development as a drug candidate, provided that subsequent toxicity studies yield positive results.

Despite these advancements, challenges remain in optimizing the compound's bioavailability and minimizing off-target effects. Ongoing research is focused on structural modifications to enhance its selectivity and potency. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, methyl 1-cyclopropyl-5-hydroxy-2-methyl-1H-indole-3-carboxylate (CAS: 879362-72-8) represents a promising candidate for drug development, with demonstrated efficacy in modulating inflammatory and oncogenic pathways. Future studies should prioritize the optimization of its pharmacological properties and the exploration of its therapeutic potential in vivo. The compound's versatility and bioactive profile make it a valuable asset in the pursuit of novel therapeutics.